Cas no 1131605-34-9 (Phenethyl 2-amino-5-iodobenzoate)
Phenethyl 2-amino-5-iodobenzoate is a synthetic organic compound featuring a benzoate ester core substituted with an amino group and an iodine atom at the 2- and 5-positions, respectively. The phenethyl ester moiety enhances lipophilicity, potentially improving solubility in organic solvents. This compound is of interest in pharmaceutical and chemical research due to its structural versatility, serving as a precursor for further functionalization or as a building block in heterocyclic synthesis. The iodine substituent offers opportunities for cross-coupling reactions, while the amino group provides a reactive site for derivatization. Its well-defined structure makes it suitable for applications in medicinal chemistry and material science.
1131605-34-9 structure
Product Name:Phenethyl 2-amino-5-iodobenzoate
CAS No:1131605-34-9
MF:C15H14INO2
MW:367.181636333466
CID:1030732
PubChem ID:44829093
Update Time:2025-05-28
Phenethyl 2-amino-5-iodobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Phenethyl 2-amino-5-iodobenzoate
- 2-amino-5-iodoBenzoic acid 2-phenylethyl ester
- 2-Phenylethyl 2-amino-5-iodobenzoate
- Phenethyl2-amino-5-iodobenzoate
- DB-060382
- Benzoic acid,2-amino-5-iodo-,2-phenylethyl ester
- DTXSID60661176
- phenethyl-2-amino-5-iodobenzoate
- A802843
- AKOS015854683
- SB82741
- 1131605-34-9
-
- Inchi: 1S/C15H14INO2/c16-12-6-7-14(17)13(10-12)15(18)19-9-8-11-4-2-1-3-5-11/h1-7,10H,8-9,17H2
- InChI Key: SXNMSOTXSSTMRC-UHFFFAOYSA-N
- SMILES: IC1C=CC(=C(C=1)C(=O)OCCC1C=CC=CC=1)N
Computed Properties
- Exact Mass: 367.00693g/mol
- Monoisotopic Mass: 367.00693g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 52.3Ų
Phenethyl 2-amino-5-iodobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019098842-1g |
Phenethyl 2-amino-5-iodobenzoate |
1131605-34-9 | 95% | 1g |
$400.00 | 2023-09-04 | |
| Ambeed | A594247-1g |
Phenethyl 2-amino-5-iodobenzoate |
1131605-34-9 | 95+% | 1g |
$210.0 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1657067-1g |
Phenethyl 2-amino-5-iodobenzoate |
1131605-34-9 | 98% | 1g |
¥1713.00 | 2024-08-09 | |
| Crysdot LLC | CD12179323-5g |
Phenethyl 2-amino-5-iodobenzoate |
1131605-34-9 | 95+% | 5g |
$749 | 2024-07-23 |
Phenethyl 2-amino-5-iodobenzoate Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:1131605-34-9)Phenethyl 2-amino-5-iodobenzoate
Order Number:A802843
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:05
Price ($):189.0
Email:sales@amadischem.com
Phenethyl 2-amino-5-iodobenzoate Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
1131605-34-9 (Phenethyl 2-amino-5-iodobenzoate) Related Products
- 173450-36-7(Benzoic acid, 3,3'-methylenebis[6-amino-, 1,1'-dipropyl ester)
- 1131605-44-1(Isopropyl 2-amino-5-iodobenzoate)
- 268568-11-2(Ethyl 2-amino-5-iodobenzoate)
- 77317-55-6(Methyl 2-amino-5-iodobenzoate)
- 912575-12-3(Ethyl 2-amino-5-iodobenzoate)
- 1131605-45-2(Benzyl 2-amino-5-iodobenzoate)
- 133-18-6(Benzoic acid, 2-amino-,2-phenylethyl ester)
- 1131605-46-3((Z)-Hex-3-en-1-yl 2-amino-5-iodobenzoate)
- 832732-67-9(Benzoic acid, 2-amino-5-ethyl-, ethyl ester)
- 668261-27-6(tert-Butyl 2-amino-5-iodobenzoate)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:1131605-34-9)Phenethyl 2-amino-5-iodobenzoate
Purity:99%
Quantity:1g
Price ($):189.0